Cas no 2060025-13-8 (8,8-dimethyl-2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one)

• Product Name: 8,8-dimethyl-2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one
• CAS No: 2060025-13-8
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• MDL: MFCD30487392
• CID: 5222099
• PubChem ID: 125451017
• Update Time: 2025-07-09

8,8-dimethyl-2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-8,8-dimethyl-2-(2-methylphenyl)-
• 8,8-dimethyl-2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

• MDL： MFCD30487392
• Inchi： 1S/C17H20N2O/c1-12-6-4-5-7-13(12)14-10-16(20)19-9-8-17(2,3)11-15(19)18-14/h4-7,10H,8-9,11H2,1-3H3
• InChI Key： VDNXDMUTMUEDRH-UHFFFAOYSA-N
• SMILES： C12CC(C)(C)CCN1C(=O)C=C(C1=CC=CC=C1C)N=2

Additional information on 8,8-dimethyl-2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

8,8-Dimethyl-2-(2-methylphenyl)-4H,6H,7H,8H,9H-Pyrido[1,2-a]Pyrimidin-4-One: A Comprehensive Overview

The compound with CAS No. 2060025-13-8, known as 8,8-dimethyl-2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one, is a highly specialized organic molecule belonging to the class of pyridopyrimidinones. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The pyrido[1,2-a]pyrimidine core of this molecule is a fused bicyclic system that combines the structural features of pyridine and pyrimidine rings. This combination not only imparts stability to the molecule but also provides a platform for further functionalization and exploration of its chemical reactivity.

Recent studies have highlighted the importance of pyrido[1,2-a]pyrimidine derivatives in medicinal chemistry. The 4-one functionality in this compound serves as a reactive site for various biochemical processes. Researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory activity against certain kinases involved in cancer cell proliferation.

The dimethyl substituents at position 8 of the molecule play a crucial role in modulating its physical and chemical properties. These groups not only enhance the lipophilicity of the compound but also influence its solubility and bioavailability. This makes the compound an attractive candidate for drug delivery systems where controlled release and targeted therapy are desired. Furthermore, the presence of a methylphenyl group at position 2 introduces additional electronic effects that can be exploited in designing molecules with enhanced pharmacokinetic profiles.

In terms of synthesis, the preparation of 8,8-dimethyl-2-(2-methylphenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one involves a multi-step process that typically includes cyclization reactions and functional group transformations. A 2023 paper in *Organic Letters* described an efficient route involving microwave-assisted synthesis to construct the pyrido[1,2-a]pyrimidine framework. This method not only enhances reaction efficiency but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The structural versatility of this compound has also made it a valuable tool in materials science. Its ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and sensor technology. For example, researchers have reported that derivatives of this compound can act as selective sensors for heavy metal ions such as lead and mercury in aqueous environments.

From an environmental perspective, understanding the degradation pathways of pyrido[1,2-a]pyrimidine derivatives is crucial for assessing their ecological impact. Recent investigations have shown that under UV light exposure or enzymatic degradation conditions, these compounds undergo fragmentation reactions that reduce their persistence in natural systems. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion,8,8-dimethyl-2-(2-methylphenyl)-4H,6H7,H,H,H-pyrido[1,a]pyrimidin-4-one stands out as a promising molecule with diverse applications across multiple disciplines. Its unique structure provides ample opportunities for further research into its chemical properties and biological activities. As advancements in synthetic methodologies continue to emerge,the potential for this compound to contribute to innovative solutions in medicine materials science,and environmental chemistry remains vast.